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Compound of Interest

Compound Name: U-99194 maleate

Cat. No.: B1683352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo use of U-99194
maleate, a dopamine D3 receptor antagonist, in mice. This document includes recommended

dosage, administration protocols, and methodologies for assessing its effects on locomotor

activity and social behavior.

Overview of U-99194 Maleate
U-99194 maleate is a selective antagonist for the dopamine D3 receptor. It is a valuable tool

for investigating the role of the D3 receptor in various physiological and pathological processes

within the central nervous system. In mice, it has been shown to modulate motor activity and

social behaviors, making it relevant for studies related to neuropsychiatric and

neurodegenerative disorders.

Quantitative Data Summary
The following tables summarize the reported in vivo dosages of U-99194 maleate in mice and

their observed effects.

Table 1: In Vivo Dosage and Administration of U-99194 Maleate in Mice
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Parameter Details Reference

Mouse Strain C57BL/6J, NMRI [1][2]

Dosage Range 5 - 40 mg/kg [1][3][4]

Administration Route
Subcutaneous (s.c.),

Intraperitoneal (i.p.)
[2][4]

Vehicle Saline [3]

Pre-treatment Time 20 minutes before testing [3]

Table 2: Reported Behavioral Effects of U-99194 Maleate in Mice

Dosage (mg/kg)
Administration
Route

Behavioral Effect Reference

5, 10 s.c.

Increased locomotion

and rearing in

habituated mice.

[1]

20 s.c.

Dose-dependently

increased motor

activity.

[4]

20, 30 s.c.

Reduced locomotion

and rearing early in

the session in

habituated mice.

[1]

20 - 40 Not Specified
Increased social

investigation.
[3]

40 Not Specified

Decreased

spontaneous motor

activity.

[3]
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Currently, there is limited publicly available information regarding the specific pharmacokinetic

parameters of U-99194 maleate in mice, including its half-life, clearance, bioavailability, and

brain-to-plasma ratio. Researchers are advised to conduct pilot pharmacokinetic studies to

determine these parameters for their specific experimental conditions.

Signaling Pathway
U-99194 maleate acts as an antagonist at the dopamine D3 receptor, which is a G protein-

coupled receptor (GPCR). The D3 receptor is primarily coupled to Gαi/o proteins. Antagonism

of this receptor by U-99194 maleate blocks the downstream signaling cascade typically

initiated by dopamine binding.

Cell Membrane

Intracellular

Dopamine

Dopamine D3 Receptor

Activates

U-99194 Maleate
Blocks

Gαi/o Protein
Activates

Adenylyl Cyclase
Inhibits

↓ cAMP ↓ PKA Activity Modulation of
Neuronal Excitability

Click to download full resolution via product page

Dopamine D3 Receptor Signaling Pathway

Experimental Protocols
Preparation of U-99194 Maleate Solution

Vehicle: Sterile saline (0.9% NaCl) is a commonly used vehicle.

Preparation:

Calculate the required amount of U-99194 maleate based on the desired dose and the

weight of the mice.
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Dissolve the U-99194 maleate powder in the sterile saline.

Gentle warming and vortexing may be required to ensure complete dissolution.

Prepare the solution fresh on the day of the experiment.

Locomotor Activity Test
This protocol is designed to assess the effect of U-99194 maleate on spontaneous motor

activity in mice.
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Experimental Setup

Testing Procedure

Data Analysis

Acclimatize mice to testing room
(at least 30 min)

Habituate mice to open field arena
(e.g., 30-60 min for 2 days)

Administer U-99194 maleate or vehicle
(s.c. or i.p.)

Place mouse in open field arena
(20 min post-injection)

Record activity for a set duration
(e.g., 30-60 min)

Quantify parameters:
- Total distance traveled

- Rearing frequency
- Time spent in center vs. periphery

Statistical analysis
(e.g., ANOVA, t-test)

Click to download full resolution via product page

Experimental Workflow for Locomotor Activity Test

Materials:
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Open field arena (e.g., 40 x 40 x 30 cm)

Video tracking software

U-99194 maleate solution

Vehicle solution

Syringes and needles

Procedure:

Acclimatization: Allow mice to acclimate to the testing room for at least 30 minutes before the

experiment.

Habituation: Habituate the mice to the open field arena for a set period (e.g., 30-60 minutes)

for 1-2 days prior to the test day to reduce novelty-induced hyperactivity.

Administration: Administer the prepared U-99194 maleate solution or vehicle via

subcutaneous or intraperitoneal injection.

Testing: 20 minutes after injection, place the mouse in the center of the open field arena.

Recording: Record the locomotor activity for a predetermined duration (e.g., 30-60 minutes)

using a video tracking system.

Data Analysis: Analyze the recorded data for parameters such as total distance traveled,

rearing frequency, and time spent in different zones of the arena (center vs. periphery).

Social Interaction Test
This protocol assesses the effect of U-99194 maleate on social behavior in mice. The three-

chambered social approach test is a common paradigm.
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Experimental Setup

Testing Procedure

Data Analysis

Acclimatize test and stranger mice
to testing room (at least 30 min)

Habituate test mouse to the
three-chambered apparatus (10 min)

Administer U-99194 maleate or vehicle
to test mouse

Place stranger mouse in one side chamber
and an inanimate object in the other

Place test mouse in the center chamber
and allow free exploration (10 min)

Quantify parameters:
- Time spent in each chamber

- Time spent interacting with mouse vs. object
- Number of entries into each chamber

Calculate Sociability Index

Statistical analysis

Click to download full resolution via product page

Workflow for the Three-Chambered Social Interaction Test
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Materials:

Three-chambered social interaction apparatus

Stranger mouse (same sex, age, and strain, previously unexposed)

Inanimate object (novel to the test mouse)

Video tracking software

U-99194 maleate solution

Vehicle solution

Syringes and needles

Procedure:

Acclimatization: Acclimatize both the test mouse and the stranger mouse to the testing room

in their home cages for at least 30 minutes.

Administration: Administer the prepared U-99194 maleate solution or vehicle to the test

mouse 20 minutes before the test.

Habituation Phase: Place the test mouse in the central chamber of the empty three-

chambered apparatus and allow it to explore all three chambers for 10 minutes.

Sociability Phase:

Confine the stranger mouse within a wire cage and place it in one of the side chambers.

Place an identical empty wire cage in the opposite side chamber.

Place the test mouse back in the central chamber and allow it to explore all three

chambers for 10 minutes.

Social Novelty Phase (Optional):

Introduce a second, novel stranger mouse in the previously empty wire cage.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1683352?utm_src=pdf-body
https://www.benchchem.com/product/b1683352?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The test mouse now has a choice between the familiar mouse and the novel mouse.

Allow the test mouse to explore for another 10 minutes.

Recording and Analysis: Record the sessions and analyze the time spent in each chamber

and the time spent interacting with (sniffing) the wire cages. Calculate a sociability index as

(time with mouse - time with object) / (time with mouse + time with object).

Disclaimer
The information provided in these application notes is for research purposes only. The dosages

and protocols are based on published literature and may require optimization for specific

experimental conditions and mouse strains. It is the responsibility of the researcher to ensure

all procedures are in compliance with institutional and national guidelines for animal welfare.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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